Castor oil, sulfonated

Specification

• CAS No.: 101316-48-7
• Molecular Formula: C24H38O3
• Molecular Weight: 0

Introduction

Chemical Identity and Fundamental Properties

Sulfonated castor oil is derived from castor oil through a sulfonation process, resulting in a water-dispersible surfactant with numerous industrial and commercial applications. The compound is chemically modified castor oil, where sulfuric acid has been added to create a substance with unique properties distinct from the original oil.

Chemical Identification

Sulfonated castor oil has been well-characterized from a chemical perspective. It is officially registered with specific identifiers that facilitate its recognition in scientific and regulatory contexts:

Parameter	Value
Chemical Name	Sulfonated castor oil
Common Synonyms	Turkey red oil, Sulfated castor oil, Sulphated castor oil
CAS Number	8002-33-3
EC/List Number	232-306-7
Molecular Formula	C18H32Na2O6S
Molecular Weight	422.5

The compound is classified as an anionic surfactant, characterized by its negatively charged hydrophilic head group after dissociation in aqueous solutions.

Physical and Chemical Properties

Sulfonated castor oil possesses distinct physical and chemical characteristics that make it valuable for various applications:

Property	Value
Physical Appearance	Liquid of varying viscosity; translucent with yellow tint
Color	Light yellow to yellow
Boiling Point	313°C (595.4°F) at standard pressure
Density	0.961 g/cm³
Viscosity	64.961 mm²/s
Water Solubility	1g/L at 25°C
LogP	1.4 at 25°C
pH (10% in water)	6-8
Non-volatile Content	70-85%
Free Fatty Acid	Maximum 30%
Total Alkali (as KOH)	Maximum 8%

The most remarkable property of sulfonated castor oil is its complete dispersibility in water, making it unique among oils. This water miscibility occurs while the compound still retains the moisturizing properties of conventional castor oil.

Manufacturing Process

The production of sulfonated castor oil involves specific chemical processes to transform regular castor oil into its sulfonated derivative. The manufacturing techniques have evolved, although traditional methods remain relevant in current production practices.

Traditional Sulfonation Method

The traditional method for preparing sulfonated castor oil involves a controlled chemical reaction between castor oil and sulfuric acid:

• Add 100 parts of castor oil to a sulfonation kettle

• Add 20-25 parts of concentrated sulfuric acid dropwise at 35-45°C with continuous stirring

• Continue stirring for 2-3 hours after completing the acid addition

• Test the sulfonation completion by taking a few drops of the thick foam and dispersing in water to achieve a transparent liquid

• Wash with warm water at 40-50°C

• Neutralize with sodium carbonate (Na₂CO₃) solution at 10-15°C to produce Turkey red oil

Alternatively, another documented method involves maintaining a lower temperature (25-30°C) during the reaction with continuous cooling and stirring over several hours. After acid addition is complete, the reaction mass is washed and neutralized using either an alkali solution or an amine.

Quality Parameters

The industrial production of sulfonated castor oil aims to achieve specific quality parameters:

Quality Parameter	Specification
Purity	75%
Organically Combined Sulphate	Corrected to non-volatile content
Color (Gardner scale)	Maximum 12
Free Fatty Acid	Maximum 30%
Total Alkali (as KOH)	Maximum 8%
pH (10% in water)	6-8
Non-volatile Content	70-85%

These specifications ensure the consistency and performance of the produced sulfonated castor oil across different applications.

Industrial Applications and Uses

Sulfonated castor oil finds widespread use across multiple industries due to its unique properties as a surfactant, emulsifier, and lubricant.

Textile Industry Applications

In the textile industry, sulfonated castor oil serves critical functions:

• Dye levelling agent, ensuring uniform distribution of dyes across fabrics

• Lubricant for fibers during processing

• Dispersion agent for pigments

• Dyeing assistant to improve dye penetration and fixation

The excellent serviceability and permeability of sulfonated castor oil, combined with its resistance to precipitation in hard water, make it particularly valuable in textile processing applications.

Paint and Ink Applications

The paint and ink industries leverage specific properties of sulfonated castor oil:

• Pigment wetting agent to improve dispersion in liquid media

• Dispersant for ensuring uniform distribution of colorants

• Levelling agent for creating smooth, even surfaces

• Component in production of synthetic resins and varnishes

Metalworking Applications

In metalworking operations, sulfonated castor oil contributes to the effectiveness of cutting oils and coolants by providing:

• Enhanced lubricity to reduce friction between tool and workpiece

• Wetting properties to ensure complete coverage of metal surfaces

• Detergency to keep metal surfaces clean during machining operations

Specialty Chemical Applications

Beyond the major industrial sectors, sulfonated castor oil serves in numerous specialized applications:

• Bath oil products, utilizing its water dispersibility without leaving oily residues

• Formulation component for lubricants and softeners

• Production of synthetic resins, plastics, and fibers

• Manufacturing of drying oils and plasticizers

• Cosmetic and pharmaceutical formulations, leveraging its emulsification properties

Advanced Properties and Characteristic Behaviors

Sulfonated castor oil exhibits several distinctive characteristics that differentiate it from other surfactants and oils.

Surfactant Properties

As an anionic surfactant, sulfonated castor oil demonstrates several advantageous properties:

• Complete water dispersibility without requiring additional emulsifiers

• Excellent acid resistance compared to soap-based surfactants

• Superior metal salt resistance, enabling use in formulations containing metal ions

• Enhanced wetting power for improved surface coverage

• Functions as a dispersion agent, lubricant, and emulsifier simultaneously

Comparative Advantages

When compared to other surfactants, sulfonated castor oil offers distinct advantages:

Property	Sulfonated Castor Oil	Conventional Soap
Water Dispersibility	Complete	Partial
Hard Water Performance	Minimal precipitation	Forms scum/precipitates
Acid Resistance	Good	Poor
Metal Ion Compatibility	Good	Poor
Wetting Power	High	Moderate
Origin	Plant-based	Various

These comparative advantages explain why sulfonated castor oil remains relevant in modern formulations despite being one of the oldest synthetic surfactants.

Recent Research Findings

Recent scientific investigations have expanded the understanding and applications of sulfonated castor oil, particularly in innovative areas like methane storage.